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Compound of Interest

Compound Name: 3-Amino-1-propanol-d4

Cat. No.: B028203

Technical Support Center: 3-Amino-1-propanol-
d4

This technical support center provides guidance on the safe handling, storage, and disposal of
3-Amino-1-propanol-d4. The information is compiled to assist researchers, scientists, and
drug development professionals in their experimental work.

Disclaimer:Specific safety data for 3-Amino-1-propanol-d4 is limited. The following information
is based on the safety data sheet (SDS) for the non-deuterated form, 3-Amino-1-propanol.
Deuterated compounds are expected to have similar chemical reactivity and hazards.

Frequently Asked Questions (FAQs)

Q1: What is 3-Amino-1-propanol-d4 and what are its primary applications?

Al: 3-Amino-1-propanol-d4 is a deuterium-labeled version of 3-Amino-1-propanol.[1]
Deuterium labeling involves replacing hydrogen atoms with their heavier isotope, deuterium.
This isotopic labeling makes it a valuable tool in research, particularly as a tracer to understand
reaction mechanisms and as an internal standard for quantitative analysis using techniques like
NMR, GC-MS, or LC-MS.[1]

Q2: What are the main hazards associated with 3-Amino-1-propanol-d4?
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A2: Based on its non-deuterated counterpart, 3-Amino-1-propanol-d4 is expected to be
harmful if swallowed and to cause severe skin burns and eye damage.[2][3] It is also classified
as a corrosive material.[2] In case of fire, it may produce irritating and highly toxic gases, such
as nitrogen oxides and carbon monoxide.[2][4]

Q3: What personal protective equipment (PPE) should | wear when handling this compound?

A3: Always wear appropriate personal protective equipment. This includes chemical safety
goggles or a face shield, protective gloves (chemically resistant), and a lab coat or other
protective clothing to prevent skin exposure.[4][5] Work should be conducted in a well-
ventilated area or under a chemical fume hood.[5] For situations with a risk of inhalation, a
NIOSH-approved respirator is necessary.[4]

Q4: How should | store 3-Amino-1-propanol-d4?

A4: Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[4]
[5] It should be kept away from incompatible substances such as oxidizing agents, acids, and
sources of ignition like heat, sparks, or open flames.[2][4]

Q5: How do | properly dispose of 3-Amino-1-propanol-d4 waste?

A5: Chemical waste must be disposed of in accordance with local, regional, and national
hazardous waste regulations.[6] Do not mix with other waste. Empty containers may retain
product residue and should be handled as hazardous waste.[4]

Troubleshooting Guides
Spill Response

Issue: | have spilled a small amount of 3-Amino-1-propanol-d4 in the lab.
Solution:

o Evacuate: Evacuate non-essential personnel from the immediate spill area.[5]
o Ventilate: Ensure the area is well-ventilated.[4]

o Contain: Use an inert absorbent material like dry sand or earth to contain the spill.[5]
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Collect: Carefully scoop the absorbed material into a labeled, sealable chemical waste
container.[5]

Clean: Clean the spill area with water, ensuring the runoff does not enter drains.[5]
Decontaminate: Decontaminate any affected equipment and wash your hands thoroughly.

Dispose: Dispose of the waste container according to institutional and regulatory guidelines.

Accidental Exposure

Issue: | have come into contact with 3-Amino-1-propanol-d4. What should | do?
Solution:

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area
with plenty of water for at least 15 minutes.[2] Seek immediate medical attention.[2]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[2] Remove contact lenses if present and
easy to do.[2] Seek immediate medical attention.[2]

Inhalation: Move to fresh air immediately.[2] If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration.[7] Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting.[2] Rinse mouth with water.[2] If the person is conscious,
give them two glasses of water to drink. Seek immediate medical attention.[2]

Quantitative Data
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Property Value Reference
Molecular Formula CsHsDaNO [8]
Molecular Weight 79.13 g/mol [8]
Appearance Colorless Qil [9]

184-187 °C (for non-

Boiling Point [10]
deuterated)
Melting Point 10-12 °C (for non-deuterated) [10]
) 0.982 g/mL at 20 °C (for non-
Density [10]
deuterated)

] 101 °C (213.8 °F) (for non-
Flash Point [6]
deuterated)

Experimental Protocols
Standard Handling Protocol

o Preparation: Before handling, ensure you have read the Safety Data Sheet for 3-Amino-1-
propanol and are familiar with the hazards. Set up your workspace in a chemical fume hood.

o Personal Protective Equipment: Don appropriate PPE, including safety goggles, a lab coat,
and chemically resistant gloves.

» Dispensing: Use a calibrated pipette or syringe to dispense the required amount of the liquid.
Avoid generating aerosols.

e Reactions: If using in a reaction, add the compound slowly to the reaction vessel. Be aware
of any potential exothermic reactions.

o Post-Handling: After use, tightly seal the container and return it to its designated storage
location.

o Cleaning: Clean any contaminated glassware and surfaces. Dispose of any contaminated
disposable materials as hazardous waste.
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« Hygiene: Wash your hands thoroughly with soap and water after handling the compound.[2]

Visualizations

Evacuate Area

l

Wear Full PPE

Contain Spill with Inert Material
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Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Caption: Safe disposal pathway for chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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